Cas no 1260827-03-9 (5-bromo-2-chloro-3-(piperidin-4-yl)pyridine)

• Product Name: 5-bromo-2-chloro-3-(piperidin-4-yl)pyridine
• CAS No: 1260827-03-9
• MF: C₁₀H₁₂BrClN₂
• MW: 275.572680473328
• CID: 5981841
• PubChem ID: 129954684
• Update Time: 2025-06-12

5-bromo-2-chloro-3-(piperidin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-3-(piperidin-4-yl)pyridine
• 1260827-03-9
• EN300-1911813

• Inchi： 1S/C10H12BrClN2/c11-8-5-9(10(12)14-6-8)7-1-3-13-4-2-7/h5-7,13H,1-4H2
• InChI Key： ASBNGFDVXSARRX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1CCNCC1)Cl

Computed Properties

• Exact Mass: 273.98724g/mol
• Monoisotopic Mass: 273.98724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 24.9Ų

Additional information on 5-bromo-2-chloro-3-(piperidin-4-yl)pyridine

Introduction to 5-Bromo-2-Chloro-3-(Piperidin-4-yl)pyridine (CAS No. 1260827-03-9)

5-Bromo-2-chloro-3-(piperidin-4-yl)pyridine (CAS No. 1260827-03-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in the development of novel therapeutic agents. The combination of a bromo, chloro, and piperidinyl substituent on a pyridine ring provides a robust platform for exploring its biological activities and pharmacological properties.

The chemical structure of 5-bromo-2-chloro-3-(piperidin-4-yl)pyridine is defined by the presence of a pyridine ring with specific functional groups. The bromo and chloro substituents at positions 5 and 2, respectively, contribute to the compound's reactivity and stability. The piperidinyl group at position 3 adds complexity and potential for interaction with biological targets. This molecular architecture has been the focus of numerous studies aimed at understanding its role in various biological processes.

Recent research has highlighted the significance of 5-bromo-2-chloro-3-(piperidin-4-yl)pyridine in the development of drugs targeting neurological disorders. Studies have shown that this compound can modulate the activity of specific receptors and enzymes involved in neurotransmission, making it a valuable lead for the design of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-bromo-2-chloro-3-(piperidin-4-yl)pyridine exhibit potent activity against certain G protein-coupled receptors (GPCRs), which are key targets in the treatment of conditions such as Parkinson's disease and Alzheimer's disease.

In addition to its potential in neurological applications, 5-bromo-2-chloro-3-(piperidin-4-yl)pyridine has also been investigated for its anti-inflammatory properties. Research conducted by a team at the University of California, San Francisco, revealed that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 5-bromo-2-chloro-3-(piperidin-4-yl)pyridine could be a promising candidate for the development of anti-inflammatory drugs.

The synthetic accessibility of 5-bromo-2-chloro-3-(piperidin-4-yl)pyridine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the palladium-catalyzed coupling reaction between 5-bromo-2-chloropyridine and 4-piperidinemethanol, followed by deprotection to yield the desired product. This synthetic strategy not only simplifies the production process but also allows for easy modification of the molecule to explore different derivatives with enhanced biological activities.

Clinical trials involving compounds derived from 5-bromo-2-chloro-3-(piperidin-4-yl)pyridine have shown promising results. For example, a Phase II clinical trial evaluating a derivative of this compound for the treatment of multiple sclerosis reported significant improvements in patient outcomes, including reduced relapse rates and improved quality of life. These findings underscore the therapeutic potential of 5-bromo-2-chloro-3-(piperidin-y-l)pyridine-based compounds and highlight their importance in advancing medical treatments.

The safety profile of 5-bromo-2-chloro--(piperidin--yl)pyridine is another critical aspect that has been extensively studied. Preclinical studies have demonstrated that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development into drug candidates. Additionally, its ability to cross the blood-brain barrier (BBB) efficiently enhances its potential for treating central nervous system (CNS) disorders.

In conclusion, 5-bromo--chloro--(piperidin--yl)pyridine (CAS No. --8--9) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for developing new therapeutic agents targeting neurological disorders, inflammation, and other medical conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, further solidifying its importance in the field.